2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide

• IUPAC Name: 2-[3-(4-chlorophenyl)-4-oxothieno[3,2-d]pyrimidin-2-yl]sulfanyl-N-(2,3-dihydro-1H-inden-5-yl)acetamide
• InChI: InChI=1S/C23H18ClN3O2S2/c24-16-5-8-18(9-6-16)27-22(29)21-19(10-11-30-21)26-23(27)31-13-20(28)25-17-7-4-14-2-1-3-15(14)12-17/h4-12H,1-3,13H2,(H,25,28)
• InChI Key: DVZWJUZMLHPBGT-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1)C=C(C=C2)NC(=O)CSC3=NC4=C(C(=O)N3C5=CC=C(C=C5)Cl)SC=C4
• Molecular Formula: C23H18ClN3O2S2
• Molecular Weight: 468.0 g/mol

Description

2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide is a useful research compound. Its molecular formula is C23H18ClN3O2S2 and its molecular weight is 467.99. The purity is usually 95%.
BenchChem offers high-quality 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2-{[3-(4-chlorophenyl)-4-oxo-3,4-dihydrothieno[3,2-d]pyrimidin-2-yl]sulfanyl}-N-(2,3-dihydro-1H-inden-5-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antitumor Activity

Research indicates that derivatives of thieno[3,2-d]pyrimidine, which include the compound , have shown potent anticancer activity. These compounds have been evaluated against various human cancer cell lines, including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma, displaying significant growth inhibition and potential as anticancer agents (Hafez & El-Gazzar, 2017).

Crystal Structure Analysis

Studies have explored the crystal structures of closely related compounds, revealing details about their molecular conformations and interactions. This knowledge is crucial for understanding the compound's properties and potential pharmaceutical applications (Subasri et al., 2017).

Thymidylate Synthase and Dihydrofolate Reductase Inhibition

Derivatives of thieno[3,2-d]pyrimidine have been studied as inhibitors of thymidylate synthase and dihydrofolate reductase, indicating their potential in cancer treatment and antibacterial applications. This dual inhibitory activity underscores their relevance in scientific research focused on novel therapeutic agents (Gangjee et al., 2008).

Vibrational Spectroscopy and Quantum Computational Approach

Vibrational spectroscopic studies and quantum computational approaches have been applied to related compounds. These techniques provide insights into the molecular structure, stability, and interactions of these compounds, enhancing the understanding of their pharmacokinetic properties and potential antiviral activities (Jenepha Mary et al., 2022).

Antimicrobial Activities

Several derivatives of thieno[3,2-d]pyrimidine have been synthesized and evaluated for their antimicrobial activities. These compounds have shown promise against both Gram-positive and Gram-negative bacteria, indicating their potential as new scaffolds for developing antimicrobial agents (Hafez et al., 2016).